Cas no 1227600-78-3 (3-Fluoro-5-(pyridin-4-yl)pyridine-4-methanol)

• Product Name: 3-Fluoro-5-(pyridin-4-yl)pyridine-4-methanol
• CAS No: 1227600-78-3
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 4925364
• Update Time: 2025-10-24

3-Fluoro-5-(pyridin-4-yl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(pyridin-4-yl)pyridine-4-methanol

• Inchi： 1S/C11H9FN2O/c12-11-6-14-5-9(10(11)7-15)8-1-3-13-4-2-8/h1-6,15H,7H2
• InChI Key： ABNIETTZRSBBNJ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C2C=CN=CC=2)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 0.6
• Topological Polar Surface Area: 46

Additional information on 3-Fluoro-5-(pyridin-4-yl)pyridine-4-methanol

3-Fluoro-5-(pyridin-4-yl)pyridine-4-methanol: A Comprehensive Overview

3-Fluoro-5-(pyridin-4-yl)pyridine-4-methanol, also known by its CAS number CAS 1227600-78-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structural features and potential applications, has become a subject of extensive research in recent years. In this article, we will delve into its properties, synthesis, applications, and the latest advancements in its study.

The molecular structure of 3-fluoro-pyridin derivatives has been a focal point for researchers due to their versatile electronic properties. The presence of the fluorine atom at the third position of the pyridine ring introduces a significant electron-withdrawing effect, which can influence the compound's reactivity and stability. Additionally, the substitution pattern at the fifth position with a pyridinyl group further enhances its electronic characteristics, making it a valuable component in various chemical reactions.

Recent studies have highlighted the potential of 3-fluoro-pyridin derivatives in drug discovery. For instance, researchers have explored their role as inhibitors in enzyme-catalyzed reactions, particularly in the context of cancer treatment. The methanol group at the fourth position of the pyridine ring plays a crucial role in hydrogen bonding interactions, which are essential for binding to target proteins. This makes CAS 1227600-78-3 a promising candidate for developing novel therapeutic agents.

In terms of synthesis, several methods have been reported to prepare 3-fluoro-pyridin derivatives. One common approach involves the nucleophilic aromatic substitution reaction, where a fluorine atom is introduced onto the pyridine ring under specific conditions. The choice of solvent, temperature, and catalyst significantly impacts the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

The physical and chemical properties of CAS 1227600-78-3 are equally intriguing. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing insights into its thermal stability. Moreover, its solubility in various solvents has been studied to optimize its application in different chemical processes.

Beyond drug discovery, 3-fluoro-pyridin derivatives have found applications in materials science. For example, they have been used as precursors for synthesizing advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Their ability to form stable coordination complexes with transition metals makes them valuable in catalysis and sensing technologies.

In conclusion, CAS 1227600-78-3, or 3-fluoro-pyridin, stands out as a compound with immense potential across multiple disciplines. Its unique electronic properties, versatile synthesis methods, and diverse applications make it a subject of continued research interest. As new studies emerge, we can expect even more innovative uses for this remarkable compound.